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Compound of Interest

Compound Name: Sapriparaquinone

CAS No.: 119139-54-7

Cat. No.: B1681445

Get Quote

Abstract & Chemical Identity
Sapriparaquinone is a rare diterpenoid quinone (specifically a 4,5-seco-5,10-friedoabietane

derivative) primarily isolated from Salvia prionitis. As a structural analog to tanshinones and

saprorthoquinone, it exhibits significant cytotoxicity and potential anti-inflammatory properties.

However, its quinone moiety confers inherent instability, making it susceptible to

photodegradation, redox cycling, and nucleophilic attack in alkaline environments.

This guide defines the rigorous protocols required to maintain the structural integrity of

Sapriparaquinone reference standards, ensuring high-fidelity data in HPLC/LC-MS assays

and bioactivity screenings.
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Property Detail

Common Name Sapriparaquinone

CAS Number 119139-54-7

Chemical Class Diterpenoid Naphthoquinone

Molecular Formula C₂₀H₂₆O₃

Molecular Weight 314.42 g/mol

Appearance Red to Orange-Yellow Crystalline Solid

Solubility
Soluble in DMSO, Ethanol, Methanol,

Chloroform; Insoluble in Water

Critical Stability Factors
The stability of Sapriparaquinone is governed by three primary mechanisms. Understanding

these allows for the implementation of self-validating storage systems.

A. Photochemical Instability (The Quinone Trap)
Quinones possess conjugated

-systems that are highly reactive to UV and visible light (blue spectrum). Photon absorption can
trigger radical formation, leading to dimerization or polymerization.

Impact: Loss of potency, appearance of "ghost peaks" in chromatograms.

Mitigation: All handling must occur under amber light (>500 nm cutoff).

B. Redox Sensitivity
The 1,4-naphthoquinone core is an electron acceptor. In the presence of reducing agents (e.g.,

thiols in biological media) or oxidants, it can cycle between its quinone, semiquinone, and

hydroquinone forms.

Impact: Shift in UV absorption maxima, assay interference.
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Mitigation: Exclude oxygen from long-term storage vessels; avoid protic solvents with high

pH.

C. pH-Dependent Degradation
Like many diterpenoid quinones (e.g., Thymoquinone, Tanshinone IIA), Sapriparaquinone is

relatively stable in acidic to neutral conditions but degrades rapidly in alkaline environments

(pH > 8.0) due to nucleophilic addition to the quinone ring.

Storage Protocols
Protocol A: Solid State Storage (Long-Term)
Target: >2 Years Stability

Vial Selection: Use amber borosilicate glass vials (Type I) with Teflon-lined screw caps.

Atmosphere: Displace headspace air with dry Argon or Nitrogen gas before sealing.

Desiccation: Place vials inside a secondary container (e.g., a sealed Mylar bag or

desiccator) containing active silica gel or molecular sieves.

Temperature: Store at -20°C (Standard) or -80°C (Optimal).

Equilibration: Before opening, allow the vial to warm to room temperature (20-25°C) for 30

minutes inside the desiccator. Why? This prevents condensation of atmospheric moisture

onto the cold hygroscopic solid.

Protocol B: Solution Storage (Working Stocks)
Target: 1-3 Months Stability

Solvent Choice:

Preferred: Anhydrous DMSO (Dimethyl sulfoxide). DMSO stabilizes the quinone structure

better than protic solvents.

Alternative: Anhydrous Ethanol (for immediate use).
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Concentration: Prepare stock solutions at high concentration (e.g., 10 mM or 5 mg/mL).

Higher concentrations are kinetically more stable than dilute samples.

Aliquotting: Divide stock into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes.

Storage: Freeze at -80°C.

Handling:Do NOT refreeze after thawing. Discard unused portion.

Visualization: Storage & Handling Workflow
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Caption: Decision tree for the handling of Sapriparaquinone, emphasizing moisture control

and single-use aliquoting.

Quality Control & Validation
To verify the integrity of the standard, a "Self-Validating" HPLC method is recommended. This

method separates the parent quinone from its likely degradation products (oxidized dimers or

hydrolyzed species).

Recommended HPLC Conditions
Parameter Setting

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 3.5 µm, 4.6 x 100 mm)

Mobile Phase A
0.1% Formic Acid in Water (Acidic pH stabilizes

quinone)

Mobile Phase B Acetonitrile (ACN)

Gradient 50% B to 90% B over 15 mins

Flow Rate 1.0 mL/min

Detection
UV/Vis at 254 nm (aromatic) and 280 nm

(quinone carbonyl)

Acceptance Criteria
Single peak >98% area; No shoulders or late-

eluting dimers

Visualization: Degradation Pathways
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Caption: Primary degradation pathways. Light induces polymerization; alkalinity induces

nucleophilic addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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